Cas no 2138122-08-2 (2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138122-08-2
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 6164168
• PubChem ID: 165958234
• Update Time: 2025-10-31

2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid
• EN300-1137624
• 2138122-08-2

• Inchi： 1S/C8H7F3N2O2/c1-12-6-5(7(14)15)2-4(3-13-6)8(9,10)11/h2-3H,1H3,(H,12,13)(H,14,15)
• InChI Key： KGFIAPAICMMBMU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)O)=C1)NC)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid

2-(Methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid: A Comprehensive Overview

2-(Methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid, with the CAS number 2138122-08-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its pyridine ring structure, has garnered attention due to its potential applications in drug development and material science. The molecule's unique combination of functional groups, including the methylamino and trifluoromethyl substituents, contributes to its distinctive chemical properties and reactivity.

The synthesis of 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to optimize the yield and purity of this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

The structural features of this compound play a pivotal role in its pharmacological activity. The pyridine ring serves as a rigid framework that facilitates specific interactions with biological targets. The methylamino group introduces electron-donating properties, which can influence the compound's ability to bind to receptors or enzymes. Conversely, the trifluoromethyl group imparts electron-withdrawing effects, enhancing the molecule's stability and potentially improving its bioavailability. These properties make 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid a promising candidate for drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent studies have highlighted the potential of this compound in combating various diseases. For example, investigations into its anti-inflammatory properties suggest that it could be effective in treating conditions such as arthritis and neurodegenerative disorders. Additionally, research into its antiviral activity has revealed promising results against certain strains of influenza virus. These findings underscore the versatility of 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid as a lead compound for drug discovery.

In terms of applications beyond pharmacology, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer, enhancing device performance while maintaining stability under operational conditions.

The environmental impact of synthesizing and using 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid is another area of interest. Recent studies have focused on developing eco-friendly synthesis routes that minimize waste and reduce energy consumption. For instance, catalytic hydrogenation methods have been optimized to achieve higher yields with lower environmental footprints.

In conclusion, 2-(methylamino)-5-(trifluoromethyl)pyridine-3-carboxylic acid, with CAS number 2138122-08-2, represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and functional groups make it a valuable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.